Cas no 2361638-84-6 (N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylprop-2-enamide)

• Product Name: N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylprop-2-enamide
• CAS No: 2361638-84-6
• MF: C₁₁H₁₇NO₄S
• MW: 259.321982145309
• CID: 5993836
• PubChem ID: 139017239
• Update Time: 2025-05-21

N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylprop-2-enamide
• N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro[3.5]nonan-3-yl}-N-methylprop-2-enamide
• Z3325092378
• EN300-26580918
• N-(1,1-Dioxo-7-oxa-1lambda6-thiaspiro[3.5]nonan-3-yl)-N-methylprop-2-enamide
• 2361638-84-6

• Inchi： 1S/C11H17NO4S/c1-3-10(13)12(2)9-8-17(14,15)11(9)4-6-16-7-5-11/h3,9H,1,4-8H2,2H3
• InChI Key： ZVSVBKFSOAKETF-UHFFFAOYSA-N
• SMILES： S1(CC(C21CCOCC2)N(C(C=C)=O)C)(=O)=O

Computed Properties

• Exact Mass: 259.08782920g/mol
• Monoisotopic Mass: 259.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.1Ų

Additional information on N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylprop-2-enamide

Recent Advances in the Study of N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylprop-2-enamide (CAS: 2361638-84-6)

The compound N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylprop-2-enamide (CAS: 2361638-84-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to the preparation of N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylprop-2-enamide. Researchers have employed advanced catalytic methods and novel reagents to optimize the yield and purity of this compound. The spirocyclic sulfonamide core, combined with the acrylamide moiety, presents a promising scaffold for the development of covalent inhibitors targeting specific enzymes involved in disease pathways.

In vitro and in vivo studies have demonstrated the compound's ability to selectively inhibit key enzymes, such as kinases and proteases, which are often implicated in cancer and inflammatory diseases. The covalent binding mechanism, facilitated by the acrylamide group, has been elucidated through crystallographic studies, providing valuable insights into the molecular interactions and binding kinetics. These findings underscore the potential of N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylprop-2-enamide as a lead compound for further optimization.

Furthermore, recent pharmacokinetic and toxicity studies have shed light on the compound's bioavailability and safety profile. While initial results are promising, further optimization is required to improve its metabolic stability and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to explore the compound's potential in combination therapies and targeted drug delivery systems.

In conclusion, N-{1,1-dioxo-7-oxa-1lambda6-thiaspiro3.5nonan-3-yl}-N-methylprop-2-enamide represents a compelling candidate for the development of novel therapeutics. Its unique structural attributes and demonstrated biological activity make it a valuable subject of ongoing research. Future studies will likely focus on expanding its therapeutic applications and addressing the remaining challenges in its development.